Cas no 893734-85-5 (Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate)

Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate is a fluorinated aromatic ester with a molecular structure combining a nicotinate core and a trifluoromethylphenyl substituent. This compound is valued for its versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ester functionality allows for further derivatization. Its well-defined reactivity profile makes it suitable for cross-coupling reactions and other transformations. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.

Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate structure

893734-85-5 structure

Product Name:Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate

CAS No:893734-85-5

MF:C₁₄H₁₀F₃NO₂

MW:281.229914188385

MDL:MFCD06802193

CID:1031181

PubChem ID:20099856

Update Time:2025-06-07

Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate
- Methyl 5-(3-(trifluoromethyl)phenyl)nicotite
- methyl 5-(3-(trifluoromethyl)phenyl)pyridine-3-carboxylate
- METHYL 5-[3-(TRIFLUOROMETHYL)PHENYL]NICOTINATE
- methyl 5-[3-(trifluoromethyl)phenyl]pyridine-3-carboxylate
- MFCD06802193
- 893734-85-5
- Methyl5-(3-(trifluoromethyl)phenyl)nicotinate
- 5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester
- AKOS004116488
- BB 0223246
- DTXSID40602426
- SCHEMBL341924
- DB-088352
- MDL： MFCD06802193
- Inchi： 1S/C14H10F3NO2/c1-20-13(19)11-5-10(7-18-8-11)9-3-2-4-12(6-9)14(15,16)17/h2-8H,1H3
- InChI Key： FWMZVVZYRSEWPK-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=NC=C(C(=O)OC)C=1)(F)F

Computed Properties

Exact Mass: 281.06636305g/mol
Monoisotopic Mass: 281.06636305g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 39.2Å²

Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013008867-250mg	Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate	893734-85-5	97%	250mg	$475.20	2023-08-31
Alichem	A013008867-500mg	Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate	893734-85-5	97%	500mg	$798.70	2023-08-31
Alichem	A013008867-1g	Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate	893734-85-5	97%	1g	$1579.40	2023-08-31
Chemenu	CM132902-1g	methyl 5-(3-(trifluoromethyl)phenyl)nicotinate	893734-85-5	95%	1g	$356	2021-08-05
Chemenu	CM132902-1g	methyl 5-(3-(trifluoromethyl)phenyl)nicotinate	893734-85-5	95%	1g	$356	2023-02-18
abcr	AB278680-1 g	5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester; .	893734-85-5		1g	€280.00	2023-04-26
abcr	AB278680-5 g	5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester; .	893734-85-5		5g	€750.00	2023-04-26
abcr	AB278680-1g	5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester; .	893734-85-5		1g	€280.00	2025-04-15
abcr	AB278680-5g	5-[3-(Trifluoromethyl)phenyl]nicotinic acid methyl ester; .	893734-85-5		5g	€750.00	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747948-1g	Methyl 5-(3-(trifluoromethyl)phenyl)nicotinate	893734-85-5	98%	1g	￥3018.00	2024-04-26